Cas no 1482783-54-9 (7-(propan-2-yl)-1-azaspiro3.5nonane)

• Product Name: 7-(propan-2-yl)-1-azaspiro3.5nonane
• CAS No: 1482783-54-9
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 5697137
• PubChem ID: 65805302
• Update Time: 2025-11-01

7-(propan-2-yl)-1-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22597791
• 7-Isopropyl-1-azaspiro[3.5]nonane
• EN300-1297146
• 7-(propan-2-yl)-1-azaspiro[3.5]nonane
• 1482783-54-9
• CS-0272296
• AKOS015145644
• 1-Azaspiro[3.5]nonane, 7-(1-methylethyl)-
• 7-(propan-2-yl)-1-azaspiro3.5nonane

• Inchi： 1S/C11H21N/c1-9(2)10-3-5-11(6-4-10)7-8-12-11/h9-10,12H,3-8H2,1-2H3
• InChI Key： OSHBFSYXQLGTTF-UHFFFAOYSA-N
• SMILES： N1CCC21CCC(C(C)C)CC2

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.91±0.1 g/cm3(Predicted)
• Boiling Point: 240.5±8.0 °C(Predicted)
• pka: 11?+-.0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 7-(propan-2-yl)-1-azaspiro3.5nonane

Professional Introduction to Compound with CAS No. 1482783-54-9 and Product Name: 7-(propan-2-yl)-1-azaspiro3.5nonane

The compound with the CAS number 1482783-54-9 and the product name 7-(propan-2-yl)-1-azaspiro3.5nonane represents a significant advancement in the field of pharmaceutical chemistry. This spirocyclic azine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The spirocyclic core, characterized by a nitrogen-containing heterocycle fused to a nonane backbone, provides a versatile scaffold for further chemical modifications and biological evaluations.

Structurally, 7-(propan-2-yl)-1-azaspiro3.5nonane exhibits a complex three-dimensional arrangement, which is crucial for its interaction with biological targets. The presence of the azine ring introduces a rigid framework that can modulate binding affinities and selectivity. Additionally, the propyl substituent at the 7-position adds another layer of conformational flexibility, enabling the molecule to adapt to various binding pockets in proteins and enzymes. Such structural attributes make it an attractive candidate for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, spirocyclic compounds have emerged as a privileged class of molecules in medicinal chemistry due to their inherent stability and binding properties. The spirocyclic core in 7-(propan-2-yl)-1-azaspiro3.5nonane is particularly noteworthy for its ability to engage in multiple non-covalent interactions, including hydrogen bonding, hydrophobic interactions, and π-stacking. These interactions are essential for achieving high affinity and specificity in biological assays.

The biological activity of 7-(propan-2-yl)-1-azaspiro3.5nonane has been extensively explored in various preclinical studies. Initial investigations have highlighted its potential as an inhibitor of certain kinases and enzymes implicated in inflammatory and oncological pathways. The nitrogen-containing heterocycle within the spirocyclic structure appears to be critical for modulating the enzyme's active site, thereby disrupting aberrant signaling cascades.

One of the most compelling aspects of this compound is its dual functionality. The spirocyclic architecture allows for simultaneous interaction with multiple targets, which can enhance therapeutic efficacy while minimizing side effects. This concept aligns well with current trends in drug design, where multi-target engagement is increasingly recognized as a key strategy for developing more effective treatments.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 7-(propan-2-yl)-1-azaspiro3.5nonane. Molecular modeling techniques have been employed to predict binding modes and optimize lead structures before experimental validation. These computational approaches have not only shortened development timelines but also provided valuable insights into the structural requirements for biological activity.

The synthesis of 7-(propan-2-yl)-1-azaspiro3.5nonane represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate cyclization reactions and functional group transformations, showcasing the expertise of modern synthetic methodologies. The efficiency and scalability of this synthetic route are crucial for transitioning from laboratory-scale production to larger-scale pharmaceutical manufacturing.

In conclusion, 7-(propan-2-yl)-1-azaspiro3.5nonane (CAS No. 1482783-54-9) exemplifies the innovative approaches being pursued in medicinal chemistry today. Its unique structural features, combined with promising biological activities, make it a compelling candidate for further development as a therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing unmet medical needs across various therapeutic areas.